molecular formula C5H4N4O2 B6251754 1-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile CAS No. 98136-90-4

1-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile

Cat. No. B6251754
CAS RN: 98136-90-4
M. Wt: 152.1
InChI Key:
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Description

The compound “1-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile” is a derivative of pyrimidine . Pyrimidines are the building blocks of many natural compounds such as vitamins, liposaccharides, and antibiotics .


Synthesis Analysis

An efficient one-pot three-component synthesis of pyrano[2,3-d]pyrimidinone derivatives, which are similar to the compound , has been developed . This synthesis involves the three-component cyclocondensation of aromatic benzaldehydes, malononitrile, and barbituric acid in ethanol at room temperature . The catalytic materials used in this process were synthesized using the sol–gel method .


Chemical Reactions Analysis

The compound can be synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine .

Scientific Research Applications

Biomedical Studies

Pyrimidines, especially those incorporating the uracil functional group, are known for their applications in biomedical studies . For example, uracil derivatives are used as antithyroid drugs as well as enzyme inhibitors .

Pharmaceutical Intermediate

Compounds with a similar structure, such as 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride, are used as pharmaceutical intermediates . This suggests that “1-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile” could potentially be used in the synthesis of various pharmaceuticals.

Caffeine Impurity B

A compound with a similar structure, N-(6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)formamide, is known as Caffeine Impurity B . This suggests that “1-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile” could potentially be an impurity in other chemical syntheses or processes.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile involves the condensation of a cyanoacetamide with an aldehyde followed by cyclization and subsequent oxidation and deprotection steps.", "Starting Materials": [ "Cyanoacetamide", "Aldehyde", "Acetic anhydride", "Sodium acetate", "Hydrogen peroxide", "Sodium hydroxide" ], "Reaction": [ "Step 1: Condensation of cyanoacetamide with aldehyde in the presence of acetic anhydride and sodium acetate to form an imine intermediate.", "Step 2: Cyclization of the imine intermediate with sodium hydroxide to form a tetrahydropyrimidine intermediate.", "Step 3: Oxidation of the tetrahydropyrimidine intermediate with hydrogen peroxide to form the corresponding dihydroxy intermediate.", "Step 4: Deprotection of the dihydroxy intermediate with sodium hydroxide to form 1-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile." ] }

CAS RN

98136-90-4

Product Name

1-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile

Molecular Formula

C5H4N4O2

Molecular Weight

152.1

Purity

95

Origin of Product

United States

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